![molecular formula C18H17ClN2O3 B2934337 2-chloro-N-[1-(7-ethoxy-1-benzofuran-2-yl)ethyl]pyridine-4-carboxamide CAS No. 950016-97-4](/img/structure/B2934337.png)
2-chloro-N-[1-(7-ethoxy-1-benzofuran-2-yl)ethyl]pyridine-4-carboxamide
Overview
Description
The compound is a complex organic molecule that contains a benzofuran ring, a pyridine ring, and an amide group . Benzofuran is a heterocyclic compound, also known as a benzene-furan hybrid . Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N . An amide is a functional group containing a carbonyl group linked to a nitrogen atom .
Synthesis Analysis
While specific synthesis methods for this compound were not found, benzofuran derivatives can be synthesized through various methods, including cyclization . Pyridine can be synthesized through several methods, including the Chichibabin synthesis .Molecular Structure Analysis
The molecular structure of this compound likely involves a benzofuran ring attached to a pyridine ring via an ethyl linker, with an amide group attached to the pyridine ring .properties
IUPAC Name |
2-chloro-N-[1-(7-ethoxy-1-benzofuran-2-yl)ethyl]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O3/c1-3-23-14-6-4-5-12-9-15(24-17(12)14)11(2)21-18(22)13-7-8-20-16(19)10-13/h4-11H,3H2,1-2H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAVDUJWYAFMIMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=C2)C(C)NC(=O)C3=CC(=NC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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